4-methoxyphenyl 5-chloro-3-methyl-1-benzofuran-2-carboxylate

• IUPAC Name: (4-methoxyphenyl) 5-chloro-3-methyl-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C17H13ClO4/c1-10-14-9-11(18)3-8-15(14)22-16(10)17(19)21-13-6-4-12(20-2)5-7-13/h3-9H,1-2H3
• InChI Key: HJZAPKALQKSPFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)Cl)C(=O)OC3=CC=C(C=C3)OC
• Molecular Formula: C17H13ClO4
• Molecular Weight: 316.7 g/mol

Description

The compound “4-methoxyphenyl 5-chloro-3-methyl-1-benzofuran-2-carboxylate” is a derivative of benzofuran. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

Benzofuran derivatives have been developed in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is unique and has a wide array of biological activities, making it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

Benzofuran derivatives have been developed and utilized as anticancer agents. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade.

Scientific Research Applications

Antiviral Activity

Indole derivatives, which share structural similarities with benzofuran compounds, have been reported to exhibit significant antiviral properties . . This suggests that “4-methoxyphenyl 5-chloro-3-methyl-1-benzofuran-2-carboxylate” could potentially be explored for its efficacy against similar viral pathogens.

Anti-inflammatory and Analgesic Properties

Compounds derived from indole have been found to possess anti-inflammatory and analgesic activities . . This indicates that our compound of interest may also be researched for its potential to reduce inflammation and alleviate pain.

Antitubercular Activity

. The structural framework of benzofuran derivatives could be modified to enhance their activity against tuberculosis, making “4-methoxyphenyl 5-chloro-3-methyl-1-benzofuran-2-carboxylate” a candidate for further study in this field.

β-Amyloid Aggregation Inhibition

. The specific compound “5-chloro-3-[4-(3-diethylaminopropoxy)benzoyl]-2-(4-methoxyphenyl)benzofuran” has been highlighted for its efficiency in this role, suggesting that related compounds like “4-methoxyphenyl 5-chloro-3-methyl-1-benzofuran-2-carboxylate” may also serve as promising Alzheimer’s therapeutic agents.

Pharmacological Evaluation

The pharmacological properties of benzofuran derivatives are continually being evaluated for various therapeutic applications. .

Future Directions

Benzofuran and its derivatives have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets. There is a need to collect the latest information in this promising area to pave the way for future research.